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Compound of Interest

Compound Name: 3,3-Dimethyl-2-oxobutanal

Cat. No.: B1267635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,3-Dimethyl-2-oxobutanal, a
significant organic compound with applications in various scientific domains. This document

consolidates its fundamental chemical properties, synthesis protocols, and safety information,

presented in a structured format for ease of reference and comparison.

Core Molecular Data
3,3-Dimethyl-2-oxobutanal, also known as tert-butylglyoxal, is a dicarbonyl compound. Its

core molecular and physical properties are summarized below.
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Property Value Source

Molecular Formula C6H10O2 [1][2][3]

Molecular Weight 114.14 g/mol [1][4]

Monoisotopic Mass 114.068079557 Da [1]

CAS Number 4480-47-1 [1][2][5]

IUPAC Name 3,3-dimethyl-2-oxobutanal [1]

Synonyms

t-butylglyoxal, tert-Butylglyoxal,

3,3-dimethyl-2-

oxobutyraldehyde

[1][2]

Appearance Powder [5]

Boiling Point 128.2°C at 760 mmHg [2]

Melting Point 78-80°C [5]

Density 0.935 g/cm³ [2]

Flash Point 34.4°C [2]

Water Solubility
Sparingly soluble (21 g/L at

25°C)
[4]

Structural Information
The structural representation of 3,3-Dimethyl-2-oxobutanal is crucial for understanding its

reactivity and interactions.

Identifier String

SMILES CC(C)(C)C(=O)C=O

InChI
InChI=1S/C6H10O2/c1-6(2,3)5(8)4-7/h4H,1-

3H3

InChIKey ASONUAQLGIPYMA-UHFFFAOYSA-N
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A logical relationship diagram illustrating the progression from the basic molecular formula to its

structural representations and key physical properties is provided below.

Figure 1: Conceptual Flow of 3,3-Dimethyl-2-oxobutanal Identification
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Caption: Figure 1: Conceptual Flow of 3,3-Dimethyl-2-oxobutanal Identification.

Experimental Protocols: Synthesis
While specific experimental details can vary, a general synthesis approach for a related

compound, 3,3-Dimethyl-2-oxobutyric acid, involves the oxidation of a precursor. A similar

oxidative cleavage or other synthetic routes could potentially yield 3,3-Dimethyl-2-oxobutanal.
A patented method for producing 3,3-dimethyl-2-oxobutyric acid involves the oxidation of 3,3-

dimethyl-2-hydroxybutyric acid using oxygen in a basic aqueous medium with palladium and

bismuth catalysts.[6] Another approach involves the halogenation of 3,3-dimethylbutyric acid

followed by hydrolysis and oxidation.[7]

Below is a generalized workflow for a potential synthesis based on the oxidation of a precursor

alcohol, which is a common method for producing aldehydes and ketones.
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Figure 2: Generalized Synthesis Workflow
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Figure 3: Hazard Assessment and Safety Protocol

Hazard Identification

Skin Irritant (H315)
Eye Irritant (H319)

Respiratory Irritant (H335)

Risk Assessment

Exposure Potential
(Inhalation, Dermal, Ocular)

Control Measures

Engineering Controls (Fume Hood)
Administrative Controls (SOPs)

PPE (Gloves, Goggles)

Emergency Procedures

First Aid Measures
Spill Containment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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oxobutanal]. BenchChem, [2025]. [Online PDF]. Available at:
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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